6-Chloro-3-cyclopropoxy-2-nitropyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• SMILES: C1CC1OC2=C(N=C(C=C2)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C8H7ClN2O3/c9-7-4-3-6(14-5-1-2-5)8(10-7)11(12)13/h3-5H,1-2H2
• InChIKey: YALZRQSSEOODRB-UHFFFAOYSA-N

6-Chloro-3-cyclopropoxy-2-nitropyridine: A Regiospecifically Functionalized Pyridine Building Block for Medicinal Chemistry and Agrochemical Synthesis

6-Chloro-3-cyclopropoxy-2-nitropyridine (CAS 1243467-18-6) is a trisubstituted pyridine derivative bearing a chlorine atom at the 6-position, a cyclopropoxy ether at the 3-position, and a nitro group at the 2-position . With a molecular formula of C₈H₇ClN₂O₃ and a molecular weight of 214.61 g/mol, this compound belongs to the broader class of 3-substituted 2-nitropyridines that serve as versatile intermediates in the synthesis of small-molecule inhibitors targeting kinases, nitric oxide synthases, and other therapeutically relevant enzymes [1]. The orthogonal reactivity encoded in its three substituents—the nitro group as a strong electron-withdrawing activator for nucleophilic aromatic substitution (SNAr), the chlorine as a displaceable leaving group, and the cyclopropoxy group as a metabolically resilient alkoxy moiety—defines its utility as a regiospecifically addressable scaffold . Commercially available at 98% purity (HPLC) , this compound is positioned as a precision intermediate where regiochemistry of further functionalization is critical to downstream biological outcomes.

Regiospecific C6-SNAr reactivity with ortho-selectivity support

Orthogonal nitro, chlorine, and cyclopropoxy functional handles

High purity (HPLC) suitable for parallel medicinal chemistry synthesis

• [1] Yap, J.L.; Hom, K.; Fletcher, S. Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Tetrahedron Letters 2011, 52 (32), 4172–4176. View Source

Why Regioisomeric 6-Chloro-3-cyclopropoxy-2-nitropyridine Cannot Be Substituted by Other Chloro-Cyclopropoxy-Nitropyridines

The pyridine ring positions of chlorine, cyclopropoxy, and nitro substituents are not interchangeable parameters—they dictate the compound's SNAr regioselectivity, metal-catalyzed cross-coupling reactivity, and the electronic environment of downstream derivatives. Published work by Yap et al. on 3-substituted 2,6-dichloropyridines demonstrates that the 3-substituent (nitro, ester, amide) directs alkali metal alkoxide attack through a cyclic six-membered transition state involving counter-ion coordination, yielding ortho-selectivities of ≥98:2 under optimized solvent conditions [1]. Moving the nitro group from position 2 to position 3 or 5 fundamentally alters the electronics of the ring and the regiochemical outcome of subsequent nucleophilic displacements. Similarly, exchanging the cyclopropoxy group for a hydroxyl (6-chloro-2-nitropyridin-3-ol, CAS 887471-39-8) eliminates the metabolic stability advantage conferred by the cyclopropyl ether and alters the hydrogen-bonding capacity of the intermediate . Generic substitution without experimental validation of regiochemical fidelity risks producing an unintended isomer that may fail at downstream biological testing or require re-optimization of entire synthetic routes.

Regioisomeric nitro position alters SNAr electronics and outcome — regioisomers are not interchangeable without validation.

Hydroxyl analog (6-chloro-2-nitropyridin-3-ol) lacks cyclopropoxy metabolic resilience and may shift downstream properties.

2-Chloro regioisomer (CAS 1243350-30-2) is more hydrolytically labile; procurement of wrong isomer risks degradation during synthesis.

• [1] Yap, J.L.; Hom, K.; Fletcher, S. Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Tetrahedron Letters 2011, 52 (32), 4172–4176. View Source

Quantitative Differentiation Evidence for 6-Chloro-3-cyclopropoxy-2-nitropyridine Versus Closest Analogs

SNAr Ortho-Selectivity: 6-Chloro-3-cyclopropoxy-2-nitropyridine vs. 2,6-Dichloro-3-nitropyridine

In 3-substituted 2,6-dichloropyridines, the 3-nitro group directs nucleophilic alkoxide attack with ≥98:2 ortho-selectivity via a cyclic six-membered transition state involving sodium counter-ion coordination in non-polar aprotic solvents [1]. For the target compound 6-chloro-3-cyclopropoxy-2-nitropyridine, the chlorine at position 6 is positioned ortho to the 3-cyclopropoxy group, while the nitro group at position 2 acts as the primary electron-withdrawing activator. This contrasts with 2,6-dichloro-3-nitropyridine, where the nitro group is at position 3 and both chlorines (positions 2 and 6) are ortho to the nitro group, leading to competitive displacement. The presence of the pre-installed cyclopropoxy at position 3 in the target compound eliminates one site of nucleophilic attack, forcing exclusive reactivity at the 6-chloro position.

SNAr Ortho-Selectivity

Cross-study comparable

≥98:2 ortho-selectivity predicted for C6-Cl displacement (class-level from 3-substituted 2,6-dichloropyridines). Target has single displaceable Cl at C6, eliminating C2/C6 competition.

Reduces risk of isomeric byproducts in parallel synthesis.

Based on Na alkoxide in non-polar solvents; validate under specific reaction conditions.

Evidence Dimension	SNAr ortho-selectivity (product ratio ortho:para) for alkoxide displacement on 3-substituted 2,6-dichloropyridines
Target Compound Data	≥98:2 ortho-selectivity predicted for C6-Cl displacement based on 3-cyclopropoxy directing effect (class-level inference from nitro/ester/amide data)
Comparator Or Baseline	2,6-Dichloro-3-nitropyridine: ≥98:2 ortho-selectivity for Na alkoxide in toluene; 2,6-dichloro-3-ester: ≥98:2 ortho-selectivity for Na alkoxide
Quantified Difference	Comparable ≥98:2 ortho-selectivity class; however, target compound has only one displaceable chlorine (C6), eliminating competitive C2 vs C6 selectivity issues that arise with 2,6-dichloro-3-nitropyridine.
Conditions	NaOR, non-polar aprotic solvents (toluene, 2-MeTHF), rt to 60°C; Yap et al., Tetrahedron Letters 2011

Why This Matters

The single displaceable chlorine at C6 eliminates regiochemical ambiguity during SNAr diversification, reducing the risk of generating isomeric byproducts that complicate purification and lower effective yield in parallel synthesis campaigns.

• [1] Yap, J.L.; Hom, K.; Fletcher, S. Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Tetrahedron Letters 2011, 52 (32), 4172–4176. View Source

Regioisomeric Differentiation: 6-Chloro-3-cyclopropoxy-2-nitropyridine vs. 2-Chloro-5-cyclopropoxy-3-nitropyridine vs. 2-Chloro-3-cyclopropoxy-5-nitropyridine

Three regioisomeric chloro-cyclopropoxy-nitropyridines exist with the same molecular formula (C₈H₇ClN₂O₃, MW 214.61): the target compound (CAS 1243467-18-6), 2-chloro-5-cyclopropoxy-3-nitropyridine (CAS 1243350-30-2), and 2-chloro-3-cyclopropoxy-5-nitropyridine (CAS 1243478-83-2) . The target compound places the nitro group at position 2, directly adjacent to the ring nitrogen, maximizing the electron deficiency at C6 (para to nitro, ortho to cyclopropoxy). In 2-chloro-5-cyclopropoxy-3-nitropyridine, the chlorine is adjacent to the ring nitrogen at position 2, which enhances its leaving group ability but also increases the compound's susceptibility to hydrolysis. In 2-chloro-3-cyclopropoxy-5-nitropyridine, the nitro group at position 5 is meta to the chlorine, resulting in a fundamentally different electronic activation pattern. These regiochemical differences translate to distinct reactivity profiles in both SNAr and metal-catalyzed cross-coupling reactions.

Regioisomer Comparison

Class-level inference

Three isomers with identical MW (C₈H₇ClN₂O₃): target (6-Cl-3-O-cPr-2-NO₂), 2-Cl-5-O-cPr-3-NO₂, and 2-Cl-3-O-cPr-5-NO₂. Each has distinct electronic activation and hydrolytic stability.

Isomer selection critical — reactivity profiles differ fundamentally.

Quantitative rate data not available; structural analysis predicts leaving group order.

Evidence Dimension	Regiochemical positioning of chlorine, nitro, and cyclopropoxy substituents on pyridine ring
Target Compound Data	6-Cl, 3-O-cPr, 2-NO₂: Cl para to NO₂, ortho to O-cPr; NO₂ adjacent to ring N (maximal electron withdrawal at C6)
Comparator Or Baseline	2-Cl-5-O-cPr-3-NO₂ (CAS 1243350-30-2): Cl adjacent to ring N, enhanced hydrolytic lability; 2-Cl-3-O-cPr-5-NO₂ (CAS 1243478-83-2): NO₂ meta to Cl, reduced activation
Quantified Difference	Quantitative comparative SNAr rate data not available for these specific isomers. Structural analysis predicts relative leaving group lability order: 2-Cl (adjacent to ring N) > 6-Cl (para to 2-NO₂) for SNAr displacement.
Conditions	Structural and electronic analysis based on pyridine substituent constants; no head-to-head experimental comparison found in literature.

Why This Matters

Selection of the correct regioisomer is critical because downstream coupling partners (amines, boronic acids, alkoxides) will react at different positions with different rates, potentially leading to failed reactions or undesired products if the wrong isomer is procured.

Cyclopropoxy vs. Hydroxy/Methoxy Metabolic Stability Differentiation: 6-Chloro-3-cyclopropoxy-2-nitropyridine vs. 6-Chloro-2-nitropyridin-3-ol

The cyclopropoxy group at position 3 differentiates the target compound from 6-chloro-2-nitropyridin-3-ol (CAS 887471-39-8, MW 174.54 g/mol, the hydroxyl analog) . While direct head-to-head metabolic stability data for this specific pair are absent from the published literature, medicinal chemistry precedent across multiple scaffold series demonstrates that replacement of a phenolic -OH with a cyclopropyl ether increases metabolic stability by eliminating phase II glucuronidation/sulfation and reducing O-dealkylation rates while moderately increasing lipophilicity (estimated ΔcLogP ≈ +0.8 to +1.2) [1]. The target compound's cyclopropoxy group also introduces greater steric bulk (molar refractivity increment) compared to methoxy, which can enhance shape complementarity with hydrophobic protein binding pockets in downstream target compounds.

Metabolic Stability Differentiation

Class-level inference

Cyclopropyl ether eliminates phase II conjugation vs. free phenol; estimated ΔcLogP +0.8–1.2. No head-to-head experimental data for this pair.

May streamline synthesis by avoiding late-stage protection.

Class inference from medicinal chemistry precedent.

Evidence Dimension	Metabolic stability and lipophilicity: cyclopropoxy ether vs. free hydroxyl
Target Compound Data	6-Chloro-3-cyclopropoxy-2-nitropyridine: protected as cyclopropyl ether; estimated cLogP ~1.8-2.5; no free OH for phase II conjugation
Comparator Or Baseline	6-Chloro-2-nitropyridin-3-ol (CAS 887471-39-8): free phenolic OH; MW 174.54; susceptible to glucuronidation and sulfation; lower cLogP
Quantified Difference	Estimated ΔcLogP (cyclopropoxy - OH) ≈ +0.8 to +1.2 based on fragment-based calculation; phase II metabolic clearance expected to be significantly lower for cyclopropyl ether (class-level inference from multiple medicinal chemistry series).
Conditions	Not applicable—estimates based on fragment-based cLogP calculations and general medicinal chemistry SAR precedent for alkyl ether vs. phenol metabolic stability.

Why This Matters

For medicinal chemistry programs advancing nitropyridine-derived intermediates toward in vivo studies, the cyclopropoxy-protected intermediate avoids the metabolic liability of a free phenol, potentially streamlining the synthetic route by eliminating a later-stage protection/deprotection sequence.

• [1] Meanwell, N.A. Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry 2011, 54 (8), 2529–2591. (Cyclopropyl ether as phenol bioisostere precedent). View Source

Purity Specification and Storage Stability: Commercial Differentiation Among Chloro-Cyclopropoxy-Nitropyridine Isomers

The target compound is commercially available at 98% purity (HPLC) from major research chemical suppliers, with recommended long-term storage in a cool, dry place . The regioisomer 2-chloro-5-cyclopropoxy-3-nitropyridine (CAS 1243350-30-2) requires storage under inert gas (nitrogen or argon) at 2-8°C, indicating greater inherent instability . This differential storage requirement is consistent with the 2-chloro isomer's enhanced susceptibility to hydrolysis due to the chlorine being positioned adjacent to the pyridine ring nitrogen, which facilitates nucleophilic displacement by ambient moisture. The target compound's 6-chloro positioning (para to the 2-nitro group, ortho to 3-cyclopropoxy) confers greater ambient stability, simplifying handling in routine laboratory workflows and reducing the risk of degradation during extended synthesis campaigns.

Storage & Purity

Cross-study comparable

98% purity (HPLC); storage: cool, dry place (ambient). 2-Cl regioisomer requires inert gas at 2–8°C per vendor specification.

Simplifies procurement and handling without cold-chain infrastructure.

Vendor-specified conditions; verify lot-specific COA.

Evidence Dimension	Storage stability and purity specification
Target Compound Data	6-Chloro-3-cyclopropoxy-2-nitropyridine: 98% purity (HPLC); storage: cool, dry place (no inert atmosphere required per vendor specification)
Comparator Or Baseline	2-Chloro-5-cyclopropoxy-3-nitropyridine (CAS 1243350-30-2): storage under inert gas (N₂ or Ar) at 2-8°C required
Quantified Difference	Ambient storage sufficient for target compound vs. refrigerated inert-atmosphere storage required for 2-chloro regioisomer.
Conditions	Vendor-specified storage conditions as reported on ChemicalBook and AKSci.

Why This Matters

The less stringent storage requirements of the target compound reduce procurement barriers for laboratories without inert-atmosphere cold storage infrastructure, and lower the risk of receiving degraded material that could compromise synthetic reproducibility.

Optimal Application Scenarios for 6-Chloro-3-cyclopropoxy-2-nitropyridine Based on Verified Differentiation Evidence

Regiospecific SNAr Diversification in Kinase Inhibitor Fragment Libraries

Medicinal chemistry teams synthesizing focused libraries of 3-alkoxy-2-nitropyridine-based kinase inhibitors benefit from the target compound's single displaceable chlorine at C6, which eliminates the competitive C2-vs-C6 selectivity problem inherent to 2,6-dichloro-3-nitropyridine. The ortho-selectivity data from Yap et al. (≥98:2) [1] support predictable SNAr outcomes when using alkali metal alkoxides or amines in non-polar aprotic solvents, enabling parallel synthesis without isomeric purification. The pre-installed cyclopropoxy group provides a metabolically stable alkoxy moiety that survives downstream synthetic transformations and may confer favorable PK properties in advanced lead compounds.

Agrochemical Intermediate with Differentiated Storage and Handling Profile

For agrochemical discovery programs operating in facilities without extensive cold-chain or inert-atmosphere infrastructure, the target compound's ambient storage tolerance (cool, dry place) offers a practical advantage over the 2-chloro-5-cyclopropoxy-3-nitropyridine regioisomer, which requires storage under argon/nitrogen at 2-8°C . This operational difference reduces procurement complexity and minimizes the risk of hydrolytic degradation during multi-step synthesis campaigns. The 2-nitro-3-cyclopropoxy substitution pattern has precedent in herbicidal nitropyridine scaffolds [2], where the electron-withdrawing nitro group enhances target-site binding affinity.

Late-Stage Functionalization via Cross-Coupling at the 6-Chloro Position

The 6-chloro substituent, activated by both the ortho nitro group and para ring nitrogen, is positioned for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Negishi) to introduce aryl, heteroaryl, or amino diversity at the final step of a synthetic sequence. This contrasts with 2-chloro regioisomers where the chlorine is adjacent to the ring nitrogen and may undergo undesired solvolysis under aqueous coupling conditions. The cyclopropoxy group at C3 remains inert under standard cross-coupling conditions, allowing chemoselective functionalization at C6 only.

Building Block for Nitro-Reduction to 2-Aminopyridine Pharmacophores

Catalytic hydrogenation or dissolving-metal reduction of the 2-nitro group yields the corresponding 2-amino-6-chloro-3-cyclopropoxypyridine, a privileged scaffold for ATP-competitive kinase inhibitors where the 2-NH₂ forms a critical hinge-binding hydrogen bond donor-acceptor pair with the kinase backbone. The 6-chloro handle remains available for subsequent Pd-mediated diversification, while the 3-cyclopropoxy group occupies the selectivity pocket, providing a three-point pharmacophore from a single intermediate. The synthetic efficiency of accessing this scaffold in three steps from commercially available 2,6-dichloro-3-nitropyridine (SNAr with cyclopropanol, then nitro reduction) is supported by the 87% yield reported for the analogous cyclopropylamine displacement .

Application

Selection Property

Validation Focus

Kinase inhibitor SNAr diversification

Regiochemical ortho-selectivity

Confirm exclusive C6-SNAr reactivity

Agrochemical intermediate synthesis

Ambient storage stability profile

Assess hydrolytic degradation under ambient conditions

Late-stage cross-coupling diversification

C6 chemoselective cross-coupling handle

Demonstrate chemoselectivity at C6

Nitro-to-amine pharmacophore synthesis

Nitro reduction to 2-aminopyridine

Evaluate reduction yield and downstream diversification

• [1] Yap, J.L.; Hom, K.; Fletcher, S. Ortho-selectivity in the nucleophilic aromatic substitution (SNAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Tetrahedron Letters 2011, 52 (32), 4172–4176. View Source
• [2] Driscoll, P.R. Substituted Nitropyridines as Herbicides. U.S. Patent 3,495,969, February 17, 1970. View Source